Cas no 941870-62-8 (N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide)

• Product Name: N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide
• CAS No: 941870-62-8
• MF: C₁₉H₁₆N₄O₆S
• MW: 428.418542861938
• CID: 5505784
• Update Time: 2025-05-03

N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-[furan-2-ylmethyl(methyl)sulfamoyl]-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
• N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide

• Inchi： 1S/C19H16N4O6S/c1-23(12-14-4-2-10-27-14)30(25,26)15-8-6-13(7-9-15)17(24)20-19-22-21-18(29-19)16-5-3-11-28-16/h2-11H,12H2,1H3,(H,20,22,24)
• InChI Key： ARAZJIBSERPCHH-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CO2)O1)(=O)C1=CC=C(S(N(CC2=CC=CO2)C)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide

N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide: A Comprehensive Overview

The compound with CAS No. 941870-62-8, known as N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a benzamide backbone, a 1,3,4-oxadiazole ring, and two furan substituents. These structural elements contribute to its potential as a bioactive agent with diverse applications in drug discovery.

Recent studies have highlighted the importance of heterocyclic compounds like this one in the development of novel therapeutic agents. The 1,3,4-oxadiazole ring is particularly notable for its ability to enhance the stability and bioavailability of molecules. This structural motif has been extensively explored in the context of anti-inflammatory and anti-cancer drug design due to its potential to modulate key cellular pathways. The presence of furan substituents further enhances the molecule's versatility, as furan rings are known for their ability to participate in hydrogen bonding and π-interactions, which are critical for molecular recognition and binding.

One of the most intriguing aspects of this compound is its sulfamoyl group, which is attached to the benzamide backbone via a methyl-furan linkage. Sulfamoyl groups are well-known for their ability to act as hydrogen bond donors and acceptors, making them valuable in the design of molecules with high binding affinity to target proteins. Recent research has demonstrated that such groups can significantly influence the pharmacokinetic properties of a compound, including its absorption, distribution, metabolism, and excretion (ADME) profile.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the benzamide core, the incorporation of the 1,3,4-oxadiazole ring, and the attachment of the furan-containing sulfamoyl group. These steps require precise control over reaction conditions to ensure high yields and optimal purity. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to streamline the synthesis process and improve scalability.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various disease states. For instance, studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Additionally, it has exhibited moderate activity against certain cancer cell lines, suggesting its potential role in anti-cancer therapy. The molecule's ability to modulate multiple pathways makes it a valuable candidate for further exploration in preclinical studies.

From an analytical standpoint, this compound has been characterized using a range of advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses have provided critical insights into its three-dimensional structure and conformational flexibility, which are essential for understanding its interactions with biological targets.

Looking ahead, researchers are focusing on optimizing this compound's pharmacokinetic properties to enhance its suitability for therapeutic applications. This includes modifying its structure to improve solubility and reduce potential toxicity while maintaining or enhancing its bioactivity. Collaborative efforts between chemists and biologists are expected to yield significant advancements in this area over the next few years.

In conclusion, N-5-(furan-2-yl)-1,3,4 oxadiazol 2 yl 4 {(furan 2 ylmethyl methyl)sulfamoyl}benzamide represents a cutting-edge example of how modern medicinal chemistry can leverage complex molecular architectures to address unmet medical needs. With ongoing research focusing on its biological activity and therapeutic potential